N-Acetyl-9-O-acetylneuraminic acid 4-aminophenylthioketoside
Description
“N-Acetyl-9-O-acetylneuraminic acid 4-aminophenylthioketoside” is a derivative of N-Acetylneuraminic acid (sialic acid, Neu5Ac), which is a member of a large, diverse family of nine-carbon monosaccharides that play roles in many biological functions such as immune response . It has been identified as a potential biomarker for the presence and pathogenesis of cardiovascular disease (CVD), diabetes, and cancer .
Synthesis Analysis
The synthesis of 9-O- and 4-O-acetylated sialic acids (Neu5,9Ac2 and Neu4,5Ac2) has been reported with optimization of previously reported synthetic routes. Neu5,9Ac2 was synthesized in 1 step with a 68% yield. Neu4,5Ac2 was synthesized in 4 steps with a 39% overall yield .Molecular Structure Analysis
The molecular structure of “N-Acetyl-9-O-acetylneuraminic acid 4-aminophenylthioketoside” is derived from N-Acetylneuraminic acid (Neu5Ac), which is a nine-carbon monosaccharide. The acetylated derivatives of N-acetylneuraminic acid, Neu5,9Ac2 and Neu4,5Ac2, have been synthesized and analyzed .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “N-Acetyl-9-O-acetylneuraminic acid 4-aminophenylthioketoside” involve acetylation and other reactions. The synthesized acetylated derivatives of N-acetylneuraminic acid, Neu5,9Ac2 and Neu4,5Ac2, were utilized as standards for the quantitative analysis of these derivatives in plasma and serum samples .Future Directions
properties
IUPAC Name |
(2S,4S,5R,6R)-5-acetamido-6-[(1R,2R)-3-acetyloxy-1,2-dihydroxypropyl]-2-(4-aminophenyl)sulfanyl-4-hydroxyoxane-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O9S/c1-9(22)21-15-13(24)7-19(18(27)28,31-12-5-3-11(20)4-6-12)30-17(15)16(26)14(25)8-29-10(2)23/h3-6,13-17,24-26H,7-8,20H2,1-2H3,(H,21,22)(H,27,28)/t13-,14+,15+,16+,17+,19-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UEZSWYSOYUJCRD-DPIHELBLSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1C(CC(OC1C(C(COC(=O)C)O)O)(C(=O)O)SC2=CC=C(C=C2)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N[C@@H]1[C@H](C[C@@](O[C@H]1[C@@H]([C@@H](COC(=O)C)O)O)(C(=O)O)SC2=CC=C(C=C2)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O9S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30163273 |
Source
|
| Record name | N-Acetyl-9-O-acetylneuraminic acid 4-aminophenylthioketoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30163273 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
458.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Acetyl-9-O-acetylneuraminic acid 4-aminophenylthioketoside | |
CAS RN |
146117-12-6 |
Source
|
| Record name | N-Acetyl-9-O-acetylneuraminic acid 4-aminophenylthioketoside | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0146117126 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Acetyl-9-O-acetylneuraminic acid 4-aminophenylthioketoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30163273 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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